Cas no 2640819-10-7 (1-[4-(4-{[1-(2-Methylpyrimidin-4-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one)

• Product Name: 1-[4-(4-{[1-(2-Methylpyrimidin-4-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one
• CAS No: 2640819-10-7
• MF: C₂₀H₂₉N₅O₂
• MW: 371.47656416893
• CID: 5327861
• PubChem ID: 155800318
• Update Time: 2025-05-25

1-[4-(4-{[1-(2-Methylpyrimidin-4-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[4-[[1-(2-Methyl-4-pyrimidinyl)-4-piperidinyl]oxy]-2-butyn-1-yl]-1-piperazinyl]ethanone
• F6608-4058
• 1-[4-(4-{[1-(2-methylpyrimidin-4-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one
• AKOS040706474
• 2640819-10-7
• 1-[4-(4-{[1-(2-Methylpyrimidin-4-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one

• Inchi： 1S/C20H29N5O2/c1-17-21-8-5-20(22-17)25-10-6-19(7-11-25)27-16-4-3-9-23-12-14-24(15-13-23)18(2)26/h5,8,19H,6-7,9-16H2,1-2H3
• InChI Key： MERUIMADCVYVGB-UHFFFAOYSA-N
• SMILES： O(CC#CCN1CCN(C(C)=O)CC1)C1CCN(C2C=CN=C(C)N=2)CC1

Computed Properties

• Exact Mass: 371.23212518g/mol
• Monoisotopic Mass: 371.23212518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 574.4±50.0 °C(Predicted)
• pka: 7.95±0.31(Predicted)

Additional information on 1-[4-(4-{[1-(2-Methylpyrimidin-4-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one

Comprehensive Analysis of 1-[4-(4-{[1-(2-Methylpyrimidin-4-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one (CAS No. 2640819-10-7)

1-[4-(4-{[1-(2-Methylpyrimidin-4-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one, with the CAS number 2640819-10-7, is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their therapeutic potential. The unique structural features of this molecule, including the 2-methylpyrimidine and piperidine moieties, make it a promising candidate for drug development, particularly in targeting specific enzymatic pathways.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. Researchers are particularly interested in compounds like 1-[4-(4-{[1-(2-Methylpyrimidin-4-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one due to their potential applications in kinase inhibition and G-protein-coupled receptor (GPCR) modulation. These targets are critical in treating conditions such as cancer, inflammatory diseases, and neurological disorders, aligning with current trends in biomedical research.

The synthesis of CAS No. 2640819-10-7 involves multi-step organic reactions, including Sonogashira coupling and nucleophilic substitution, which are well-documented in peer-reviewed literature. The compound's but-2-yn-1-yl linker provides structural flexibility, enhancing its binding affinity to biological targets. Additionally, the presence of a piperazine ring contributes to its solubility and pharmacokinetic properties, making it a viable candidate for oral administration in preclinical studies.

From a commercial perspective, 1-[4-(4-{[1-(2-Methylpyrimidin-4-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one is available through specialized chemical suppliers, catering to academic and industrial researchers. Its high purity and custom synthesis options are frequently highlighted in procurement inquiries, reflecting its growing relevance in drug discovery pipelines. Furthermore, the compound's structural analogs are often explored in structure-activity relationship (SAR) studies, a trending topic in medicinal chemistry.

Environmental and safety considerations are also paramount when handling CAS No. 2640819-10-7. While it is not classified as a hazardous material, standard laboratory protocols for organic solvents and reactive intermediates should be followed. The compound's stability under various storage conditions is a common query among researchers, emphasizing the need for detailed technical documentation.

In conclusion, 1-[4-(4-{[1-(2-Methylpyrimidin-4-yl)piperidin-4-yl]oxy}but-2-yn-1-yl)piperazin-1-yl]ethan-1-one represents a cutting-edge tool in modern drug development. Its multifunctional architecture and bioactive potential align with the industry's shift toward targeted therapies. As research continues to uncover its full spectrum of applications, this compound is poised to play a pivotal role in addressing unmet medical needs.